Cas no 808114-08-1 (2-methoxy-4-methyl-N-phenylaniline)

• Product Name: 2-methoxy-4-methyl-N-phenylaniline
• CAS No: 808114-08-1
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD16877777
• CID: 715057
• PubChem ID: 11984434
• Update Time: 2025-04-19

2-methoxy-4-methyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-4-methyl-N-phenyl-
• 2-methoxy-4-methyl-N-phenylaniline
• Benzenamine, 2-methoxy-4-methyl-N-phenyl- (9CI)
• SB79108
• AG-H-25049
• EN300-227144
• DTXSID10475200
• 808114-08-1
• Benzenamine,2-methoxy-4-methyl-N-phenyl-(9ci)

• MDL： MFCD16877777
• Inchi： 1S/C14H15NO/c1-11-8-9-13(14(10-11)16-2)15-12-6-4-3-5-7-12/h3-10,15H,1-2H3
• InChI Key： MRNHYRXWLNNLQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers